Cas no 1000342-76-6 (2,6-Diamino-3,5-di-(trimethylsilyl)acetylenylpyridine)

• Product Name: 2,6-Diamino-3,5-di-(trimethylsilyl)acetylenylpyridine
• CAS No: 1000342-76-6
• MF: C₁₅H₂₃N₃Si₂
• MW: 301.534224748611
• CID: 1124442
• Update Time: 2024-07-27

2,6-Diamino-3,5-di-(trimethylsilyl)acetylenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-bis[(trimethylsilyl)ethynyl]-2,6-pyridinediamine
• 2,6-Pyridinediamine, 3,5-bis[2-(trimethylsilyl)ethynyl]-
• 2,6-Diamino-3,5-di-(trimethylsilyl)acetylenylpyridine

• Inchi： 1S/C15H23N3Si2/c1-19(2,3)9-7-12-11-13(8-10-20(4,5)6)15(17)18-14(12)16/h11H,1-6H3,(H4,16,17,18)
• InChI Key： WLAYDDPOAPHZEJ-UHFFFAOYSA-N
• SMILES： C1(N)=NC(N)=C(C#C[Si](C)(C)C)C=C1C#C[Si](C)(C)C

Computed Properties

• Exact Mass: 301.143051g/mol
• Monoisotopic Mass: 301.143051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 301.53g/mol
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 381.6±42.0 °C(Predicted)
• pka: 4.41±0.50(Predicted)